(2E)-N-{5-[(2-fluorobenzyl)sulfonyl]-1,3,4-thiadiazol-2-yl}-3-(4-methoxyphenyl)prop-2-enamide

Specification

• Molecular Formula: C19H16FN3O4S2
• Molecular Weight: 433.5 g/mol
• IUPAC Name: (E)-N-[5-[(2-fluorophenyl)methylsulfonyl]-1,3,4-thiadiazol-2-yl]-3-(4-methoxyphenyl)prop-2-enamide
• Standard InChI: InChI=1S/C19H16FN3O4S2/c1-27-15-9-6-13(7-10-15)8-11-17(24)21-18-22-23-19(28-18)29(25,26)12-14-4-2-3-5-16(14)20/h2-11H,12H2,1H3,(H,21,22,24)/b11-8+
• Standard InChI Key: BHRPOAZCWXZPLL-DHZHZOJOSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)/C=C/C(=O)NC2=NN=C(S2)S(=O)(=O)CC3=CC=CC=C3F
• Canonical SMILES: COC1=CC=C(C=C1)C=CC(=O)NC2=NN=C(S2)S(=O)(=O)CC3=CC=CC=C3F

Introduction

The compound (2E)-N-{5-[(2-fluorobenzyl)sulfonyl]-1,3,4-thiadiazol-2-yl}-3-(4-methoxyphenyl)prop-2-enamide is a synthetic organic molecule featuring a complex structure that includes a thiadiazole ring, a sulfonyl group, and an enamide functional group. Its molecular formula is not explicitly provided in the available literature, but it has a molecular weight of approximately 344.36 g/mol. This compound is of interest due to its potential biological activities and reactivity, which are influenced by the presence of a double bond between the second and third carbon atoms of the propene chain.

2.1. Structural Components

• Thiadiazole Ring: The thiadiazole ring is a key component, known for its presence in compounds with various biological activities, including antimicrobial and anticancer properties.

• Sulfonyl Group: This functional group contributes to the compound's reactivity and potential biological interactions.

• Enamide Functional Group: The enamide structure is crucial for the compound's biological activity and reactivity.

Biological Activities and Potential Applications

While specific biological effects of (2E)-N-{5-[(2-fluorobenzyl)sulfonyl]-1,3,4-thiadiazol-2-yl}-3-(4-methoxyphenyl)prop-2-enamide have not been extensively studied, compounds with similar structural features have shown promising activities:

• Antimicrobial Activity: Thiadiazole derivatives are known for their antimicrobial properties, which could be relevant for this compound.

• Anticancer Activity: Some thiadiazole-based compounds have demonstrated anticancer effects, suggesting potential in this area.

Comparison with Similar Compounds

Compound Name	Structure Features	Biological Activity	Uniqueness
4-Amino-N-(4-methoxyphenyl)benzenesulfonamide	Sulfonamide group attached to an aromatic system	Antimicrobial	Lacks thiadiazole structure
5-Fluoro-N-(4-methoxyphenyl)thiadiazole	Contains thiadiazole but not an enamide	Antifungal	Does not contain sulfonamide
1,3,4-Thiadiazole derivatives	Varied substitutions on thiadiazole ring	Anticancer, antimicrobial	May lack fluorinated benzene
(2E)-N-{5-[(2-fluorobenzyl)sulfonyl]-1,3,4-thiadiazol-2-yl}-3-(4-methoxyphenyl)prop-2-enamide	Thiadiazole, sulfonyl, and enamide groups	Potential antimicrobial, anticancer	Unique combination of functional groups

Future Research Directions

To fully explore the potential of (2E)-N-{5-[(2-fluorobenzyl)sulfonyl]-1,3,4-thiadiazol-2-yl}-3-(4-methoxyphenyl)prop-2-enamide, further studies are needed:

• Biological Activity Assays: In vitro and in vivo studies to determine its efficacy against various biological targets.

• Mechanism of Action: Investigations into how the compound interacts with biological systems to exert its effects.

• Pharmacokinetic Studies: Evaluation of its absorption, distribution, metabolism, and excretion (ADME) properties.

Given the lack of detailed information on this specific compound in reputable sources, future research should focus on synthesizing and characterizing its biological activities comprehensively.